2-benzyl-1lambda6,2-thiazolidine-1,1-dione
Overview
Description
2-benzyl-1lambda6,2-thiazolidine-1,1-dione (2-BZ-TZD) is a thiazolidinedione (TZD) compound with potential applications in the fields of medicine, biology, and chemistry. It is a derivative of thiamine and has been studied for its ability to interact with proteins and other molecules. The structure of 2-BZ-TZD is composed of a benzyl group attached to the thiazolidine ring. It has been used as a scaffold for the synthesis of other compounds and as a tool for studying the structure and function of proteins.
Mechanism of Action
2-benzyl-1lambda6,2-thiazolidine-1,1-dione is thought to interact with proteins by binding to their active sites. The binding of 2-benzyl-1lambda6,2-thiazolidine-1,1-dione to the active site of a protein can lead to the inhibition or activation of the protein's activity. In the case of enzymes, 2-benzyl-1lambda6,2-thiazolidine-1,1-dione can inhibit the activity of the enzyme by blocking its active site. In the case of transcription factors and other proteins involved in signal transduction pathways, 2-benzyl-1lambda6,2-thiazolidine-1,1-dione can activate the protein by binding to its active site.
Biochemical and Physiological Effects
2-benzyl-1lambda6,2-thiazolidine-1,1-dione has been studied for its ability to modulate the activity of enzymes, transcription factors, and other proteins involved in signal transduction pathways. It has been shown to inhibit the activity of cyclooxygenase-2 and to activate the activity of PPAR-γ. In addition, 2-benzyl-1lambda6,2-thiazolidine-1,1-dione has been shown to modulate the activity of other proteins involved in signal transduction pathways, such as MAPK and NF-κB. The effects of 2-benzyl-1lambda6,2-thiazolidine-1,1-dione on these proteins have been linked to its ability to modulate the expression of various genes involved in inflammation, cell proliferation, and apoptosis.
Advantages and Limitations for Lab Experiments
The use of 2-benzyl-1lambda6,2-thiazolidine-1,1-dione in laboratory experiments has several advantages. It is a relatively simple compound to synthesize, and it is relatively stable in solution. In addition, its ability to interact with proteins makes it a useful tool for studying the structure and function of proteins. However, there are some limitations to its use. For example, it is not soluble in water, and it can be difficult to purify.
Future Directions
There are several potential future directions for the study of 2-benzyl-1lambda6,2-thiazolidine-1,1-dione. One potential direction is to further investigate its ability to interact with proteins and other molecules. This could include studying the structure of the binding site, as well as the mechanism of action of the compound. Another potential direction is to investigate the effects of 2-benzyl-1lambda6,2-thiazolidine-1,1-dione on gene expression and other biochemical pathways. Additionally, further research could be conducted on the potential applications of 2-benzyl-1lambda6,2-thiazolidine-1,1-dione in medicine and biology. Finally, further research could be conducted to explore the potential of 2-benzyl-1lambda6,2-thiazolidine-1,1-dione as a tool for the synthesis of other compounds.
Synthesis Methods
2-benzyl-1lambda6,2-thiazolidine-1,1-dione can be synthesized from the reaction of 2-benzylthiazolidine and 1,1-dione. The reaction is carried out in a solvent such as toluene, and the product is purified by recrystallization. The reaction is typically carried out at room temperature, but the reaction can be accelerated by increasing the temperature. The reaction is typically complete within a few hours.
Scientific Research Applications
2-benzyl-1lambda6,2-thiazolidine-1,1-dione has been studied for its ability to interact with proteins and other molecules. It has been used as a scaffold for the synthesis of other compounds and as a tool for studying the structure and function of proteins. It has also been used as an inhibitor of enzymes such as cyclooxygenase-2 and as an agonist of the peroxisome proliferator-activated receptor gamma (PPAR-γ). 2-benzyl-1lambda6,2-thiazolidine-1,1-dione has also been studied for its ability to modulate the activity of transcription factors and other proteins involved in signal transduction pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-benzyl-1lambda6,2-thiazolidine-1,1-dione involves the reaction of benzylamine with carbon disulfide to form benzyl dithiocarbamate, which is then cyclized with maleic anhydride to yield the target compound.", "Starting Materials": ["Benzylamine", "Carbon disulfide", "Maleic anhydride"], "Reaction": ["1. Benzylamine is reacted with carbon disulfide in the presence of a base such as sodium hydroxide to form benzyl dithiocarbamate.", "2. The benzyl dithiocarbamate is then cyclized with maleic anhydride in the presence of a catalyst such as p-toluenesulfonic acid to yield 2-benzyl-1lambda6,2-thiazolidine-1,1-dione."] } | |
CAS RN |
91818-96-1 |
Product Name |
2-benzyl-1lambda6,2-thiazolidine-1,1-dione |
Molecular Formula |
C10H13NO2S |
Molecular Weight |
211.3 |
Purity |
95 |
Origin of Product |
United States |
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